Cas no 10140-04-2 (2-[(diphenylmethoxy)methyl]-1,4-dimethylpiperazine ethanedioate (1:2))

• Product name: 2-[(diphenylmethoxy)methyl]-1,4-dimethylpiperazine ethanedioate (1:2)
• CAS No: 10140-04-2
• MF: C₂₄H₃₀N₂O₉
• MW: 490.503007411957
• CID: 1128808
• PubChem ID: 202342

2-[(diphenylmethoxy)methyl]-1,4-dimethylpiperazine ethanedioate (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-[(diphenylmethoxy)methyl]-1,4-dimethylpiperazine ethanedioate (1:2)
• 2-(benzhydryloxymethyl)-1,4-dimethylpiperazine,oxalic acid
• DTXSID80906132
• 1,4-Dimethyl-2-(diphenylmethoxymethyl)piperazine dioxalate
• Piperazine, 1,4-dimethyl-2-(diphenylmethoxymethyl)-, dioxalate
• 10140-04-2
• Oxalic acid--2-[(diphenylmethoxy)methyl]-1,4-dimethylpiperazine (2/1)

• Inchi： InChI=1S/C20H26N2O.2C2H2O4/c1-21-13-14-22(2)19(15-21)16-23-20(17-9-5-3-6-10-17)18-11-7-4-8-12-18;2*3-1(4)2(5)6/h3-12,19-20H,13-16H2,1-2H3;2*(H,3,4)(H,5,6)
• InChI Key： FLLDQGNVGSWYEA-UHFFFAOYSA-N
• SMILES： CN1CCN(C(C1)COC(C2=CC=CC=C2)C3=CC=CC=C3)C.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 490.1952
• Monoisotopic Mass: 490.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Boiling Point: 408.3°C at 760 mmHg
• Flash Point: 113.3°C
• PSA: 164.91
• LogP: 1.22540